Cas no 211949-57-4 (Oxazolo[4,5-B]pyridine-2-thiol)

Oxazolo[4,5-b]pyridine-2-thiol is a heterocyclic compound featuring a fused oxazole and pyridine ring system with a thiol functional group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The thiol group enables selective modifications, such as alkylation or metal coordination, while the fused ring system contributes to stability and electronic diversity. Its applications include serving as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The compound’s well-defined structure and functional versatility make it a useful tool for medicinal chemistry and material science research.
Oxazolo[4,5-B]pyridine-2-thiol structure
211949-57-4 structure
Product Name:Oxazolo[4,5-B]pyridine-2-thiol
CAS No:211949-57-4
MF:C6H4N2OS
MW:152.173759460449
MDL:MFCD00973914
CID:825289
PubChem ID:658727
Update Time:2025-06-08

Oxazolo[4,5-B]pyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

    • Oxazolo[4,5-b]pyridine-2-thiol
    • [1,3]Oxazolo[4,5-b]pyridine-2-thiol
    • 2-Thio-1,3-oxazolo[4,5-b]pyridine
    • Oxazolo[4,5-b]pyridine-2(3H)-thione
    • OXAZOLO[4,5-B]PYRIDIN-2(3H)THIONE
    • 1,3-Oxazolo[4,5-b]pyridine-2-thiol
    • Oxazolo[4,5-b]pyridin-2(3H)-thione
    • 3H-[1,3]oxazolo[4,5-b]pyridine-2-thione
    • [1,3]oxazolo[4,5-b]pyridine-2(3H)-thione
    • 1,3-oxazolino[4,5-b]pyridine-2-thiol
    • oxazolobpyridinethiol
    • PubChem23120
    • SMR000036930
    • Oprea1_301491
    • MLS000078303
    • [1,3]OXAZOLO[4,5-B]PYRIDIN-2-YLHYDROSULFIDE
    • Oxazolo[4 pound not5-b]pyridine-2(3H)-thione
    • CS-0043975
    • Oxazolo[4 pound not5-b]pyridine-2-thiol
    • 211949-57-4
    • HMS2437N13
    • EN300-213689
    • STL326955
    • AKOS015918365
    • 5Y-0203
    • S12151
    • STK665122
    • MFCD00973914
    • CHEMBL1427056
    • ALBB-014695
    • 2-mercapto-oxazolo[4,5-b]pyridine
    • 1,3-Oxazolo[4,5-b]pyridin-2(3h)thione
    • 2-mercaptooxazolo[4,5-b]pyridine
    • Z1201620735
    • 7243-02-9
    • BRSZJWYJYOGBGK-UHFFFAOYSA-N
    • DTXSID00993241
    • SY086794
    • DB-066449
    • E75908
    • 53052-06-5
    • SCHEMBL218622
    • J-523853
    • AKOS005070679
    • 4H-[1,3]oxazolo[4,5-b]pyridine-2-thione
    • MFCD01089040
    • DB-071622
    • Oxazolo[4,5-B]pyridine-2-thiol
    • MDL： MFCD00973914
    • Inchi： 1S/C6H4N2OS/c10-6-8-5-4(9-6)2-1-3-7-5/h1-3H,(H,7,8,10)
    • InChI Key： BRSZJWYJYOGBGK-UHFFFAOYSA-N
    • SMILES： S=C1NC2=C(C=CC=N2)O1

Computed Properties

  • Exact Mass: 152.004
  • Monoisotopic Mass: 152.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.2
  • XLogP3: 1

Experimental Properties

  • Color/Form: No data available
  • Density: 1.5±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 284.1±32.0 °C at 760 mmHg
  • Flash Point: 125.6±25.1 °C
  • Refractive Index: 1.729
  • PSA: 73.91000
  • LogP: 1.88540

Oxazolo[4,5-B]pyridine-2-thiol Security Information

Oxazolo[4,5-B]pyridine-2-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A219761-250mg
Oxazolo[4,5-b]pyridine-2-thiol
 211949-57-4 98%
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 $26.0 2025-02-21
Ambeed
A219761-1g
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SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB03072-1g
Oxazolo[4,5-B]pyridine-2-thiol
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 355.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB03072-5g
Oxazolo[4,5-B]pyridine-2-thiol
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 1763.00 2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB03072-10g
Oxazolo[4,5-B]pyridine-2-thiol
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 2845.00 2021-07-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VR329-200mg
Oxazolo[4,5-B]pyridine-2-thiol
 211949-57-4 98%
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 130.0CNY 2021-08-04
Ambeed
A219761-250g
Oxazolo[4,5-b]pyridine-2-thiol
 211949-57-4 98%
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 $454.00 2022-05-17
abcr
AB437379-1 g
Oxazolo[4,5-b]pyridine-2-thiol; .
 211949-57-4
1g
 €84.50 2023-04-23
abcr
AB437379-5 g
Oxazolo[4,5-b]pyridine-2-thiol; .
 211949-57-4
5g
 €203.50 2023-04-23

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